1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-({10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)ethan-1-one

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]ethanone
• InChI: InChI=1S/C20H18N2O3S2/c1-11-21-19(18-13-3-2-4-17(13)27-20(18)22-11)26-10-14(23)12-5-6-15-16(9-12)25-8-7-24-15/h5-6,9H,2-4,7-8,10H2,1H3
• InChI Key: KGQKJECCFUTCLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C3=C(S2)CCC3)C(=N1)SCC(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C20H18N2O3S2
• Molecular Weight: 398.5 g/mol
• CAS No.: 315711-68-3

Description

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-({10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)ethan-1-one is a useful research compound. Its molecular formula is C20H18N2O3S2 and its molecular weight is 398.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• 1,2,4-Oxadiazines and 1,2,4-Thiadiazines : This study elaborates on the synthesis of benzodioxin derivatives and their potential as precursors to compounds with useful biological and industrial properties, including antibiotic and diuretic compounds (Norris, 2008).
• Ring Contraction of Bridgehead Sultams : Discusses a method for the synthesis of complex sultam derivatives, potentially applicable for creating novel compounds with the specified structure (Dura & Paquette, 2006).

Biological and Medicinal Applications

• Antibacterial and Antitumor Activity : Several studies have shown the potential of structurally related compounds for antibacterial and antitumor activities. For instance, derivatives of thiophene and thiazolidinone have been evaluated for their antimicrobial properties (Gouda et al., 2010), and some synthesized compounds showed significant activity against Mycobacterium tuberculosis (Chitra et al., 2011).

Potential for New Drug Development

• Synthesis of Heteroarylthioquinoline Derivatives : This research focuses on the synthesis of compounds for antituberculosis and cytotoxicity studies, indicating the potential use of structurally similar compounds in drug development (Chitra et al., 2011).

Synthesis of Complex Molecules

• Alkaline Degradation of Tetraazahomoadamantane Derivatives : Examines the degradation and subsequent resynthesis of complex cyclic compounds, which could provide insights into the chemical behavior and synthetic pathways relevant to the specified compound (Kang et al., 1973).